Cas no 1805043-56-4 (5-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride)

• Product Name: 5-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride
• CAS No: 1805043-56-4
• MF: C₈H₄ClF₂NO₃S₂
• MW: 299.702065467834
• CID: 4961000
• Update Time: 2025-10-29

5-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C8H4ClF2NO3S2/c9-17(13,14)7-1-4(3-12)6(16)2-5(7)15-8(10)11/h1-2,8,16H
• InChI Key： OCVXSVFYWNDKHM-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C(=CC=1OC(F)F)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 416
• XLogP3: 2.7
• Topological Polar Surface Area: 76.5

Additional information on 5-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride

Comprehensive Overview of 5-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride (CAS No. 1805043-56-4)

5-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride (CAS No. 1805043-56-4) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano, difluoromethoxy, and mercapto functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure enables selective reactivity, making it valuable for constructing complex heterocycles and sulfonamide-based compounds.

The growing demand for fluorinated compounds in drug discovery has heightened interest in 5-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride. Researchers are particularly intrigued by its potential to enhance metabolic stability and bioavailability in target molecules. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial agents, aligning with the pharmaceutical industry's focus on precision medicine and antibiotic resistance solutions.

From a synthetic chemistry perspective, the sulfonyl chloride moiety in this compound facilitates efficient nucleophilic substitution reactions. This property is exploited in peptide coupling, polymer chemistry, and material science applications. The difluoromethoxy group contributes to lipophilicity modulation, a critical factor in optimizing drug-receptor interactions. Meanwhile, the mercapto group offers opportunities for further functionalization through thiol-ene click chemistry or metal coordination complexes.

Analytical characterization of CAS 1805043-56-4 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and structural integrity, essential for reproducible research outcomes. Stability studies indicate proper storage under inert atmosphere at low temperatures to preserve its reactivity.

The compound's relevance extends to green chemistry initiatives, where researchers explore solvent-free reactions and catalytic processes using 5-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride. This aligns with the chemical industry's sustainability goals and the increasing search volume for eco-friendly synthetic methods. Computational chemists also utilize this scaffold for QSAR modeling and molecular docking studies, addressing popular queries about structure-activity relationships in drug design.

In material science applications, the compound's ability to form self-assembled monolayers (SAMs) on metal surfaces attracts attention for sensor development. This connects with trending searches about biomimetic materials and wearable biosensors. The cyano group enables further derivatization into tetrazole or amide functionalities, expanding its utility in diverse research domains.

Quality control protocols for 1805043-56-4 emphasize rigorous impurity profiling, particularly for residual solvents and byproducts. This addresses common concerns in pharmaceutical intermediates procurement, where researchers frequently search for high-purity building blocks. The compound's synthetic versatility continues to inspire novel applications in covalent inhibitor design and proteolysis-targeting chimera (PROTAC) development, two rapidly evolving areas in medicinal chemistry.

As research into sulfur-containing compounds gains momentum, 5-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride stands out for its balanced reactivity profile. Its commercial availability through specialty chemical suppliers meets the needs of academic and industrial laboratories engaged in high-throughput screening and combinatorial chemistry. The compound's unique features continue to generate scholarly publications and patent applications, reflecting its importance in contemporary chemical research.